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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

L Get Quote

Cat. No.: B14751598

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 1,1,1-Triiodoethane. The information is intended for researchers,
scientists, and drug development professionals. Given the limited availability of a specific
Safety Data Sheet (SDS) for 1,1,1-Triiodoethane, the following guidance is based on the
safety profiles of structurally similar halogenated alkanes, such as lodoform (Triiodomethane)
and 1,1,1-Trichloroethane. It is imperative to handle this compound with extreme caution and to
supplement this guide with institution-specific safety procedures.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1,1,1-Triiodoethane is provided
below.

Property Value Source

CAS Number 594-21-8 [1]

Molecular Formula C2H3I3 [1112]

Molecular Weight 407.76 g/mol [11[3]

Melting Point 93°C [2]

Boiling Point 220.66°C (estimate) [2]

Density 3.2584 (rough estimate) [2]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 1,1,1-Triiodoethane to prevent
skin, eye, and respiratory exposure. The following table outlines the required PPE.
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Body Part

Required PPE

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Butyl or Viton gloves are
recommended for handling
halogenated hydrocarbons.[4]
Neoprene may also be
suitable.[5] Always inspect
gloves for tears or degradation

before use.

Eyes

Chemical splash goggles and

face shield

Goggles should provide a
complete seal around the
eyes. A face shield offers an
additional layer of protection

against splashes.[6][7]

Body

Chemical-resistant lab coat or

apron

Alab coat made of a material
resistant to chemicals is
essential. For larger quantities
or tasks with a higher splash
risk, a chemical-resistant apron

over the lab coat is advised.[6]

[8]

Respiratory

Respirator with appropriate

cartridges

Work should be conducted in a
certified chemical fume hood.
[9] If there is a risk of
exceeding exposure limits, a
NIOSH-approved respirator
with organic vapor cartridges is

required.

Footwear

Closed-toe, chemical-resistant

shoes

Shoes must fully cover the feet

to protect against spills.[10]

Operational Plan: Handling and Storage
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Adherence to a strict operational plan is crucial for the safe handling and storage of 1,1,1-

Triiodoethane.

Engineering Controls

Chemical Fume Hood: All handling of 1,1,1-Triiodoethane must be performed inside a
properly functioning chemical fume hood to minimize inhalation exposure.[9]

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash Stations and Safety Showers: These must be readily accessible and tested
regularly.[9]

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by removing all unnecessary items and ensuring spill containment materials are
readily available.

Dispensing: Carefully dispense the required amount of 1,1,1-Triiodoethane, avoiding the
generation of dust or aerosols.

Reactions: When used in reactions, ensure the apparatus is securely clamped and that any
potential for pressure buildup is mitigated.

Post-Handling: After handling, decontaminate the work area and any equipment used.
Remove PPE in the correct order to avoid cross-contamination.

Storage

Store 1,1,1-Trilodoethane in a cool, dry, and well-ventilated area.[11]
Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
certain metals like aluminum.[9][12]

The storage area should be clearly labeled with the appropriate hazard warnings.
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Disposal Plan

Proper disposal of 1,1,1-Triiodoethane and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

o Contaminated Solids: Any solid waste, such as contaminated gloves, paper towels, or
weighing paper, should be collected in a designated, labeled, and sealed hazardous waste
container.

e Liquid Waste: Unused 1,1,1-Triiodoethane and reaction mixtures containing it should be
collected in a separate, clearly labeled hazardous waste container for halogenated organic
compounds.

o Sharps: Contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container.

Disposal Procedure

o Labeling: All waste containers must be accurately labeled with the full chemical name
("1,1,1-Triiodoethane") and the appropriate hazard symbols.

o Storage of Waste: Store waste containers in a designated satellite accumulation area,
ensuring they are sealed and do not leak.

« Institutional Guidelines: Follow all institutional and local regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific procedures and to schedule a waste pickup. Do not pour 1,1,1-
Triiodoethane down the drain.[9]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling and disposing of 1,1,1-
Triiodoethane in a laboratory setting.
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Waorkflow for Handling and Disposal of 1,1,1-Triiodoethane

Preparation Handling Cleanup & Decontamination Waste Disposal
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Caption: Standard operating procedure for the safe handling and disposal of 1,1,1-
Triiodoethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,1,1-
Triiodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751598#personal-protective-equipment-for-
handling-1-1-1-triiodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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